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Compound of Interest

Compound Name:
Dimethyl 3-bromo-2-

oxopentanedioate

Cat. No.: B180679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

Dimethyl 3-bromo-2-oxopentanedioate (CAS No. 148728-48-7). The information is compiled

from available Safety Data Sheets (SDS) to ensure safe laboratory practices. Due to a lack of

extensive toxicological studies, this compound should be handled with the utmost care,

assuming it is potentially hazardous.

Physicochemical and Hazard Information
While detailed reactivity and toxicological data are limited, the following tables summarize the

known physical, chemical, and hazard properties of Dimethyl 3-bromo-2-oxopentanedioate.

Table 1: Physical and Chemical Properties
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Property Value

CAS Number 148728-48-7

Molecular Formula C₇H₉BrO₅

Appearance No data available

Odor No data available

Melting Point/Freezing Point No data available

Boiling Point and Boiling Range No data available

Flash Point No data available

Evaporation Rate No data available

Flammability (solid, gas) No data available

Upper/Lower Flammability or Explosive Limits No data available

Vapor Pressure No data available

Vapor Density No data available

Relative Density No data available

Solubility(ies) No data available

Partition Coefficient: n-octanol/water No data available

Auto-ignition Temperature No data available

Decomposition Temperature No data available

Viscosity No data available

Table 2: Hazard Identification and Classification
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Hazard Class GHS Classification

Acute Toxicity (Oral) No data available

Acute Toxicity (Dermal) No data available

Acute Toxicity (Inhalation) No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Eye Irritation No data available

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) No data available

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Note: The absence of data does not mean the substance is not hazardous. It should be

handled with care.

Exposure Controls and Personal Protection
Given the unknown toxicological profile, stringent exposure controls and the use of appropriate

Personal Protective Equipment (PPE) are mandatory.

Table 3: Exposure Controls and Personal Protective Equipment
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Control Parameter Recommendation

Engineering Controls
Work in a well-ventilated area, preferably in a

chemical fume hood.

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear protective gloves (e.g., nitrile rubber), a

lab coat, and closed-toe shoes.

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator with an appropriate

cartridge.

Hygiene Measures

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the laboratory.

Handling, Storage, and First-Aid
Proper handling, storage, and emergency preparedness are crucial for minimizing risks

associated with Dimethyl 3-bromo-2-oxopentanedioate.

Table 4: Handling, Storage, and First-Aid Procedures
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Procedure Recommendation

Safe Handling
Avoid inhalation, ingestion, and contact with skin

and eyes. Use personal protective equipment.

Storage
Store in a tightly closed container in a dry, cool,

and well-ventilated place.

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.

Fire-Fighting and Accidental Release Measures
Table 5: Fire-Fighting and Accidental Release Measures
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Measure Instruction

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards from the Chemical
May emit toxic fumes of carbon oxides and

hydrogen bromide under fire conditions.

Special Protective Equipment for Firefighters
Wear self-contained breathing apparatus for

firefighting if necessary.

Personal Precautions

Use personal protective equipment. Avoid dust

formation. Avoid breathing vapors, mist, or gas.

Ensure adequate ventilation.

Environmental Precautions
Prevent further leakage or spillage if safe to do

so. Do not let product enter drains.

Methods for Containment and Cleaning Up

Pick up and arrange disposal without creating

dust. Sweep up and shovel. Keep in suitable,

closed containers for disposal.

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Dimethyl 3-
bromo-2-oxopentanedioate, from initial assessment to disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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